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Compound of Interest

Compound Name: TCO-GK-PEG4-NHS ester

Cat. No.: B12385386

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling TCO-GK-PEG4-NHS ester. The following procedural
guidance is designed to ensure safe operational handling and disposal, fostering a secure
laboratory environment.

Hazard Identification and Classification

TCO-GK-PEGA4-NHS ester is a chemical compound that requires careful handling due to its
potential hazards. The Globally Harmonized System (GHS) classification for this substance
indicates several health and environmental risks.[1][2]

Summary of GHS Hazard Classifications:
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Hazard Class

Hazard Category

Hazard Statement

Skin Corrosion/Irritation

Category 3

H316: Causes mild skin

irritation.[1]

Germ Cell Mutagenicity

Category 2

H341: Suspected of causing
genetic defects.[1][2]

Carcinogenicity

Category 1A, 1B

H350: May cause cancer.[1][2]

Specific Target Organ Toxicity

H371: May cause damage to

. Category 2
(Single Exposure) organs.[1][2]
- o H373: May cause damage to
Specific Target Organ Toxicity
Category 2 organs through prolonged or
(Repeated Exposure)
repeated exposure.[1][2]
Hazardous to the Aquatic H412: Harmful to aquatic life
Category 3

Environment (Long-term)

with long lasting effects.[1][2]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety.

o Eye and Face Protection: Wear tight-sealing safety goggles or a face shield.[3]

e Hand Protection: Wear two pairs of chemotherapy-grade, powder-free gloves that are
compliant with ASTM D6978 standards.[4][5] The inner glove should be worn under the cuff
of the lab coat, and the outer glove should be worn over the cuff.[4] Change gloves every 30

minutes or immediately if they become contaminated, torn, or punctured.[5]

o Body Protection: A disposable, low-permeability gown with a solid front, long sleeves, and

tight-fitting cuffs is required.[4] Gowns should be changed every 2-3 hours or immediately

upon contamination.[5]

o Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH/MSHA-

approved respirator.[3][6] For handling hazardous drugs, an N95 surgical respirator mask

that has been fit-tested is often required.[5]
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Shoe Covers: Two pairs of shoe covers should be worn when handling this compound.[5]

Step-by-Step Handling and Operational Plan

3.1. Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage or leakage.
Wear appropriate PPE (gloves, lab coat) when unpacking the compound.

Store the container tightly sealed in a cool, dry, and well-ventilated area, protected from light.

[6]
The recommended storage temperature is -20°C.[6][7][8]

TCO compounds are not recommended for long-term storage due to potential isomerization.

[7]

3.2. Preparation and Use:

Work Area Preparation:

o Conduct all work with TCO-GK-PEG4-NHS ester in a designated restricted area, such as
a chemical fume hood or a powder hood (ventilated enclosure), to avoid inhalation of dust
or aerosols.[4][6]

o Ensure that a safety shower and an eyewash station are readily accessible.[6]
o Cover the work surface with a disposable absorbent liner.
Donning PPE:

o Put on PPE in the following order: gown, mask, eye/face protection, and gloves (two
pairs).[9]

Handling the Compound:
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o Allow the container to equilibrate to room temperature before opening to prevent moisture
condensation.

o Carefully weigh the required amount of the solid compound. Avoid creating dust.[3]

o If preparing a solution, add the solvent (e.g., DMSO, DMF, DCM) slowly to the solid to
avoid splashing.[7]

o Keep the container tightly closed when not in use.
e Prohibited Activities:
o Do not eat, drink, smoke, or apply cosmetics in the designated handling area.[1][4]
3.3. Spill Management:
o Evacuation: Evacuate non-essential personnel from the spill area.[3][6]
» Ventilation: Ensure adequate ventilation.

o Containment: Prevent further leakage or spillage if it is safe to do so.[3] Do not let the
product enter drains.[3]

e Cleanup:

o For solid spills, carefully sweep up the material and place it into a suitable, labeled
container for disposal.[3]

o For liquid spills, absorb the solution with an inert, non-combustible absorbent material
(e.g., diatomite, universal binders).[1][6]

o Decontaminate the spill area and any affected equipment by scrubbing with alcohol.[1][6]

o Place all contaminated materials, including absorbent pads and used PPE, into a sealed
container for disposal.

Disposal Plan
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o Waste Collection: All waste materials contaminated with TCO-GK-PEG4-NHS ester,
including empty containers, used PPE, and spill cleanup materials, must be collected in a
designated, labeled, and sealed hazardous waste container.

» Waste Disposal: Dispose of the hazardous waste in accordance with all applicable local,
state, and federal regulations.[1] Contact your institution's environmental health and safety
(EHS) department for specific disposal procedures.

o Decontamination: Thoroughly decontaminate all work surfaces and equipment after use.

First Aid Measures

» Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[1]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing and shoes. Seek medical attention if irritation persists.[6]

« Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek immediate medical attention.[6]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Handling Workflow Diagram

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b12385386?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-141167A/TCO-PEG4-NHS-ester-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-141167A/TCO-PEG4-NHS-ester-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-140138/PC-SPDP-NHS-carbonate-ester-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-140138/PC-SPDP-NHS-carbonate-ester-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Preparation

Receive and Inspect Package

Store at -20°C, Protect from Light

Prepare Designated Work Area (Fume Hood)

Don Appropriate PPE

dling
A/

Equilibrate Compound to Room Temperature

Weigh and Handle Compound

Jf $pill Occurs =~ If Exposure Occurs
N So

o Emergency E’\roqedures

Perform Experimental Procedure Spill Management First Aid Measures

Cleanup a{'d Disposal

Gecontaminate Work Surfaces and Equipmena

A\

(Segregate and Label Hazardous Wasta

Y

G)ispose of Waste per Institutional Guidelines]

Y
(Doff PPE in Correct OrdeD

Y

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for handling TCO-GK-PEG4-NHS ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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